Cas no 1000576-09-9 (1-Bromo-3-fluoro-2-iodo-5-methylbenzene)

1-Bromo-3-fluoro-2-iodo-5-methylbenzene is a halogenated aromatic compound featuring bromine, fluorine, iodine, and methyl substituents on a benzene ring. Its multi-functional structure makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions, pharmaceutical development, and material science applications. The presence of three distinct halogens (Br, F, I) enhances its reactivity, enabling selective transformations such as Suzuki, Sonogashira, or Buchwald-Hartwig couplings. The methyl group further contributes to steric and electronic modulation, offering versatility in fine-tuning reaction pathways. This compound is characterized by high purity and stability, making it suitable for precision applications in research and industrial settings. Proper handling is advised due to its halogenated nature.

1-Bromo-3-fluoro-2-iodo-5-methylbenzene structure

1000576-09-9 structure

Product Name:1-Bromo-3-fluoro-2-iodo-5-methylbenzene

CAS No:1000576-09-9

MF:C₇H₅BrFI

MW:314.921477079391

CID:3157497

PubChem ID:44891112

Update Time:2025-05-27

1-Bromo-3-fluoro-2-iodo-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-fluoro-2-iodo-5-methylbenzene
- 3-Bromo-5-fluoro-4-iodotoluene
- DB-089313
- DTXSID401266332
- AKOS027385724
- AQB57609
- DTXCID401696981
- E90247
- EN300-7654771
- FS-5637
- MFCD09800758
- 852-625-0
- 1000576-09-9
- SCHEMBL17252791
- Benzene, 1-bromo-3-fluoro-2-iodo-5-methyl-
- CS-0193152
- MDL： MFCD09800758
- Inchi： 1S/C7H5BrFI/c1-4-2-5(8)7(10)6(9)3-4/h2-3H,1H3
- InChI Key： ZAPXFWWYNQUHFD-UHFFFAOYSA-N
- SMILES： IC1C(=CC(C)=CC=1Br)F

Computed Properties

Exact Mass: 313.86034g/mol
Monoisotopic Mass: 313.86034g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 0Å²

1-Bromo-3-fluoro-2-iodo-5-methylbenzene Pricemore >>

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